Cas no 6191-97-5 (3,3-Diethoxypropanoic acid)

• Product Name: 3,3-Diethoxypropanoic acid
• CAS No: 6191-97-5
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• MDL: MFCD06208054
• CID: 955767
• PubChem ID: 415282
• Update Time: 2025-10-05

3,3-Diethoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-Diethoxypropanoic acid
• 3,3-Diethoxy-Propionic Acid
• AKTDHHFJFNIILG-UHFFFAOYSA-N
• EN300-142658
• CS-0454272
• Z1198167137
• 3,3-dietho-xypropionic acid
• SCHEMBL202165
• DA-24812
• SY108752
• 6191-97-5
• DTXSID00328918
• 3,3-diethoxypropanoicacid
• AKOS006292230
• 3,3-diethoxypropionic acid
• MFCD06208054
• GS-5677
• F11355

• MDL： MFCD06208054
• Inchi： 1S/C7H14O4/c1-3-10-7(11-4-2)5-6(8)9/h7H,3-5H2,1-2H3,(H,8,9)
• InChI Key： AKTDHHFJFNIILG-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(=O)O)OCC

Computed Properties

• Exact Mass: 162.08900
• Monoisotopic Mass: 162.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76000
• LogP: 0.86020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3,3-Diethoxypropanoic acid

3,3-Diethoxypropanoic Acid (CAS No. 6191-97-5): Properties, Applications, and Market Insights

3,3-Diethoxypropanoic acid (CAS No. 6191-97-5) is a versatile organic compound widely used in pharmaceutical synthesis, agrochemicals, and specialty chemicals. With its unique molecular structure featuring two ethoxy groups and a carboxylic acid functionality, this compound serves as a valuable intermediate in organic synthesis. The growing demand for 3,3-diethoxypropanoic acid derivatives in drug development and fine chemical manufacturing has positioned it as a compound of significant industrial interest.

Chemically classified as a β-alkoxy carboxylic acid, 3,3-diethoxypropanoic acid exhibits remarkable stability and reactivity that make it suitable for various synthetic transformations. Researchers particularly value its ability to participate in condensation reactions, esterifications, and as a building block for heterocyclic compounds. The compound's CAS number 6191-97-5 serves as a unique identifier in chemical databases and regulatory documentation, ensuring precise identification across global markets.

The pharmaceutical industry extensively utilizes 3,3-diethoxypropanoic acid in the synthesis of active pharmaceutical ingredients (APIs). Recent studies highlight its application in developing novel antiviral agents and anti-inflammatory drugs, addressing current healthcare challenges. The compound's ethoxy functional groups provide excellent solubility characteristics, making it particularly useful in formulation chemistry. Manufacturers of 3,3-diethoxypropanoic acid-based compounds report increasing demand from contract research organizations and generic drug producers.

In agrochemical applications, 3,3-diethoxypropanoic acid derivatives demonstrate effectiveness as precursors for crop protection agents. The agricultural sector's growing focus on sustainable pest management solutions has driven innovation in CAS 6191-97-5 applications. Formulators appreciate the compound's compatibility with various delivery systems and its favorable environmental profile compared to traditional alternatives.

The global market for 3,3-diethoxypropanoic acid reflects steady growth, with Asia-Pacific emerging as both a major production hub and consumption region. Industry analysts attribute this trend to expanding pharmaceutical manufacturing capabilities in India and China, coupled with increasing research activities in Japan and South Korea. Suppliers of 3,3-diethoxypropanoic acid CAS 6191-97-5 have implemented stringent quality control measures to meet the exacting standards of multinational customers.

From a synthetic chemistry perspective, 3,3-diethoxypropanoic acid offers several advantages. Its diethoxy substitution pattern provides enhanced stability against hydrolysis while maintaining sufficient reactivity for subsequent transformations. Organic chemists frequently employ this compound in multi-step syntheses, where its predictable behavior under various reaction conditions proves invaluable. The development of novel catalytic methods for 3,3-diethoxypropanoic acid transformations represents an active area of academic and industrial research.

Quality specifications for 3,3-diethoxypropanoic acid (6191-97-5) typically include purity assessments, residual solvent analysis, and confirmation of structural integrity through spectroscopic methods. Reputable suppliers provide comprehensive analytical data, including HPLC chromatograms and NMR spectra, to support customer qualification processes. The compound's shelf life and storage recommendations have been optimized based on extensive stability studies conducted under various environmental conditions.

Environmental and regulatory considerations for 3,3-diethoxypropanoic acid production have evolved significantly in recent years. Manufacturers have adopted greener synthetic routes that minimize waste generation and energy consumption. The compound's favorable toxicological profile has facilitated its acceptance in multiple regulatory jurisdictions, though regional variations in classification persist. Companies specializing in CAS 6191-97-5 derivatives maintain active dialogue with regulatory bodies to ensure compliance with evolving standards.

Technological advancements in 3,3-diethoxypropanoic acid synthesis continue to emerge, with particular focus on process intensification and continuous manufacturing approaches. These innovations aim to address the pharmaceutical industry's need for reliable, scalable production of key intermediates. The development of novel purification techniques has further enhanced the compound's utility in sensitive applications where trace impurities must be minimized.

Looking ahead, the future of 3,3-diethoxypropanoic acid (6191-97-5) appears promising, with potential applications expanding into materials science and specialty polymers. Researchers are investigating its use as a monomer for functional materials with tailored properties. The compound's structural features make it particularly interesting for designing smart materials with responsive characteristics, opening new avenues for innovation beyond its traditional applications.

For researchers and procurement specialists seeking high-quality 3,3-diethoxypropanoic acid, understanding the compound's technical specifications and handling requirements remains essential. The availability of customized solutions, including different packaging options and purity grades, allows for flexibility in various application contexts. As the chemical industry continues to evolve, 3,3-diethoxypropanoic acid CAS 6191-97-5 maintains its position as a valuable synthetic building block with diverse utility across multiple sectors.